1-(2,2-diphenylethyl)-4-(2-methoxyphenyl)piperazine

• IUPAC Name: 1-(2,2-diphenylethyl)-4-(2-methoxyphenyl)piperazine
• InChI: InChI=1S/C25H28N2O/c1-28-25-15-9-8-14-24(25)27-18-16-26(17-19-27)20-23(21-10-4-2-5-11-21)22-12-6-3-7-13-22/h2-15,23H,16-20H2,1H3
• InChI Key: YVYSRQYTSUCGAJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)CC(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H28N2O
• Molecular Weight: 372.5 g/mol

Description

1-(2,2-diphenylethyl)-4-(2-methoxyphenyl)piperazine, commonly known as DMPEP, is a piperazine derivative that has gained significant attention in the field of scientific research due to its potential as a psychoactive substance. It is a synthetic compound that belongs to the class of phenethylamines and is structurally similar to other psychoactive substances such as MDMA and MDA. In

Scientific Research Applications

DMPEP has been studied for its potential as a psychoactive substance and has shown promising results in animal studies. It has been found to produce effects such as increased locomotor activity, hyperthermia, and serotonin release. DMPEP has also been studied for its potential as a therapeutic agent in the treatment of psychiatric disorders such as depression and anxiety.

Mechanism of Action

The exact mechanism of action of DMPEP is not fully understood, but it is believed to produce its psychoactive effects through the release of serotonin and dopamine in the brain. DMPEP has been found to act as a serotonin and dopamine releaser, similar to other psychoactive substances such as MDMA and MDA.
Biochemical and Physiological Effects:
DMPEP has been found to produce a range of biochemical and physiological effects in animal studies. It has been shown to increase locomotor activity, induce hyperthermia, and produce serotonin release. DMPEP has also been found to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

DMPEP has several advantages for lab experiments, including its synthetic nature, relatively low cost, and potential therapeutic applications. However, there are also limitations to its use in lab experiments, including its potential for abuse and lack of understanding of its long-term effects.

Future Directions

There are several future directions for the study of DMPEP. One potential area of research is the development of DMPEP as a therapeutic agent for the treatment of psychiatric disorders such as depression and anxiety. Another area of research is the investigation of the long-term effects of DMPEP use, including its potential for neurotoxicity and addiction. Additionally, further studies are needed to fully understand the mechanism of action of DMPEP and its potential for abuse.

Synthesis Methods

The synthesis method for DMPEP involves the reaction of 1-benzylpiperazine with 2-methoxybenzaldehyde in the presence of a reducing agent such as sodium borohydride. This reaction results in the formation of DMPEP as a white crystalline powder. The purity of the compound can be improved through recrystallization and purification techniques.